Cas no 2171448-98-7 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid
• CAS No: 2171448-98-7
• MF: C₂₁H₂₂N₂O₆
• MW: 398.409185886383
• CID: 6128290
• PubChem ID: 165502038
• Update Time: 2025-10-22

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid
• EN300-1485738
• 2171448-98-7
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxypropanoic acid

• Inchi： 1S/C21H22N2O6/c1-12(19(25)22-10-18(24)20(26)27)23-21(28)29-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17-18,24H,10-11H2,1H3,(H,22,25)(H,23,28)(H,26,27)/t12-,18?/m1/s1
• InChI Key： OXSCKAAWHNDHOC-GKOGFXNCSA-N
• SMILES： O(C(N[C@H](C)C(NCC(C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 398.14778643g/mol
• Monoisotopic Mass: 398.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 125Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid

Introduction to 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid (CAS No. 2171448-98-7)

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid, identified by its CAS number 2171448-98-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a proline derivative and a fluorene moiety, making it a promising candidate for various therapeutic applications.

The structural complexity of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid arises from its multi-functionalized side chains, which incorporate both amino and carboxylic acid functionalities. The presence of the fluorene group, a well-known luminescent and photostable aromatic system, suggests potential applications in bioimaging and drug delivery systems. Additionally, the methoxycarbonyl group enhances the compound's solubility and stability, which are critical factors in pharmaceutical formulations.

In recent years, there has been a surge in research focused on developing novel chiral compounds for targeted therapies. The (2R) configuration of the proline derivative in this molecule underscores its stereochemical specificity, which is essential for achieving high selectivity in biological interactions. This aspect has made it a subject of interest for researchers exploring enantioselective catalysis and chiral drug synthesis.

The pharmaceutical industry has been actively investigating compounds with structural motifs similar to 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid due to their potential as scaffolds for drug discovery. For instance, fluorene-based derivatives have shown promise in the development of anticancer agents and protease inhibitors. The combination of the fluorene moiety with the amino and carboxylic acid groups provides multiple sites for further chemical modification, enabling the design of molecules with tailored biological activities.

Recent advancements in computational chemistry have facilitated the virtual screening of such complex molecules to identify their binding interactions with biological targets. Studies have demonstrated that compounds with similar structural features can modulate enzyme activity and cellular pathways involved in inflammation and neurodegeneration. The fluorene group's ability to emit fluorescence upon excitation has also been exploited for real-time monitoring of drug distribution and efficacy in preclinical models.

The synthesis of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid involves multi-step organic transformations, including protection-deprotection strategies to handle the reactive functional groups effectively. The use of advanced synthetic techniques such as asymmetric hydrogenation has been crucial in achieving the desired stereochemical purity. These synthetic methodologies are essential for producing high-quality intermediates that can be further functionalized into active pharmaceutical ingredients (APIs).

In clinical research, derivatives of this compound have been evaluated for their potential therapeutic effects. Preliminary studies suggest that modifications to the fluorene moiety can enhance pharmacokinetic properties, such as bioavailability and tissue penetration. Additionally, the introduction of hydrophilic or lipophilic substituents can fine-tune the compound's solubility profile, making it more suitable for oral or injectable formulations.

The role of computational modeling in understanding the pharmacodynamics of such molecules cannot be overstated. Molecular dynamics simulations have revealed insights into how these compounds interact with biological targets at an atomic level. This information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The future prospects of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid extend beyond traditional pharmaceutical applications. Its unique photophysical properties make it an attractive candidate for development as a contrast agent in medical imaging techniques like fluorescence microscopy and positron emission tomography (PET). Furthermore, its potential as a building block for peptide mimetics could open new avenues in regenerative medicine.

In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid (CAS No. 2171448-98-7) represents a fascinating example of how structural complexity can be leveraged to develop innovative therapeutics. Its multifaceted applications span from drug discovery to advanced imaging technologies, underscoring its significance in modern biomedical research.